Cas no 1872849-86-9 ((4-Bromothiophen-3-yl)(pyrrolidin-1-yl)methanone)

• Product Name: (4-Bromothiophen-3-yl)(pyrrolidin-1-yl)methanone
• CAS No: 1872849-86-9
• MF: C₉H₁₀BrNOS
• MW: 260.1508
• CID: 4759959
• PubChem ID: 130724212
• Update Time: 2024-11-08

(4-Bromothiophen-3-yl)(pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Bromothiophen-3-yl)(pyrrolidin-1-yl)methanone
• 1-[(4-Bromothiophen-3-yl)carbonyl]pyrrolidine
• (4-bromothiophen-3-yl)-pyrrolidin-1-ylmethanone
• XZC84986
• D74634
• CS-16060
• 1872849-86-9
• CS-0086825
• AKOS037651174

• Inchi： 1S/C9H10BrNOS/c10-8-6-13-5-7(8)9(12)11-3-1-2-4-11/h5-6H,1-4H2
• InChI Key： OTOKHJHKRGJUCT-UHFFFAOYSA-N
• SMILES： BrC1=C([H])SC([H])=C1C(N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 258.96665g/mol
• Monoisotopic Mass: 258.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.6